Cas no 1783528-34-6 (1-Bromo-3-chloro-2-fluoro-5-methoxybenzene)

• Product Name: 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene
• CAS No: 1783528-34-6
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 6793720
• PubChem ID: 22114207
• Update Time: 2025-05-28

1-Bromo-3-chloro-2-fluoro-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1783528-34-6
• 1-bromo-3-chloro-2-fluoro-5-methoxybenzene
• MFCD34756138
• SCHEMBL7964253
• 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene

• Inchi： 1S/C7H5BrClFO/c1-11-4-2-5(8)7(10)6(9)3-4/h2-3H,1H3
• InChI Key： SNZWNOYCTFTGLS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)OC)Cl)F

Computed Properties

• Exact Mass: 237.91963g/mol
• Monoisotopic Mass: 237.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene

Recent Advances in the Application of 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene (CAS: 1783528-34-6) in Chemical Biology and Pharmaceutical Research

1-Bromo-3-chloro-2-fluoro-5-methoxybenzene (CAS: 1783528-34-6) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Its unique substitution pattern, featuring bromo, chloro, fluoro, and methoxy groups, allows for selective functionalization, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are critical in targeting cancer pathways. The presence of multiple halogens enables efficient cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating the rapid assembly of diverse molecular architectures. Additionally, its methoxy group can be further modified to introduce additional functionalities, enhancing the drug-like properties of the resulting compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the use of 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene in the synthesis of a new class of antiviral agents. The compound was employed in a palladium-catalyzed coupling reaction to introduce a pyridine moiety, resulting in molecules with potent activity against RNA viruses. The study underscored the importance of the fluorine atom in improving metabolic stability and bioavailability, a key consideration in drug design.

Another significant application of this compound lies in its use as a fluorinated building block for positron emission tomography (PET) tracer development. The incorporation of fluorine-18, a radioactive isotope, into the benzene ring enables the creation of imaging agents for diagnosing neurological disorders and cancers. Recent advancements in radiochemistry have leveraged the reactivity of 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene to streamline the synthesis of these tracers, reducing production time and improving yields.

Despite its promising applications, challenges remain in the large-scale production and purification of 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene. Researchers are actively exploring greener synthetic routes, such as continuous flow chemistry, to address these issues. Furthermore, computational studies are being conducted to predict its reactivity and optimize its use in complex synthetic pathways. These efforts aim to enhance the accessibility and utility of this compound in both academic and industrial settings.

In conclusion, 1-Bromo-3-chloro-2-fluoro-5-methoxybenzene (CAS: 1783528-34-6) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it indispensable for the development of novel therapeutics and diagnostic agents. Ongoing research continues to uncover new applications, solidifying its role as a key intermediate in the field. Future studies are expected to focus on expanding its utility and addressing current limitations, paving the way for innovative solutions in drug discovery and beyond.